molecular formula C11H11N3O3 B8446308 1-(4-Hydroxymethyl-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid

1-(4-Hydroxymethyl-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid

Cat. No.: B8446308
M. Wt: 233.22 g/mol
InChI Key: ZJKJRCNNVPPAKX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Hydroxymethyl-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H11N3O3 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H11N3O3

Molecular Weight

233.22 g/mol

IUPAC Name

1-[[4-(hydroxymethyl)phenyl]methyl]triazole-4-carboxylic acid

InChI

InChI=1S/C11H11N3O3/c15-7-9-3-1-8(2-4-9)5-14-6-10(11(16)17)12-13-14/h1-4,6,15H,5,7H2,(H,16,17)

InChI Key

ZJKJRCNNVPPAKX-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CN2C=C(N=N2)C(=O)O)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-(4-Hydroxymethyl-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester (4.35 g, 9.42 mmol) and lithiumhydroxide-hydrate (1.976 g, 47.1 mmol) in 80 mL MeOH and 80 mL water was stirred at 30° C. for 3 h. The methanol was evaporated in vacuo. The residual aqueous layer was washed with ethyl acetate, acidified with 1 N aq. HCl and extracted with ethyl acetate. The organic layer was dried over MgSO4, filtered and evaporated to yield the crude product which was used in the next step without further purification. 1H-NMR (DMSO-d6, 400 MHz) 13.1 (broad s, 1H), 8.76 (s, 1H), 7.27-7.39 (m, 4H), 5.63 (s, 2H), 5.20 (t, 1H), 4.48 (d, 2H).
Name
1-(4-Hydroxymethyl-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester
Quantity
4.35 g
Type
reactant
Reaction Step One
Name
lithiumhydroxide-hydrate
Quantity
1.976 g
Type
reactant
Reaction Step One
Name
Quantity
80 mL
Type
solvent
Reaction Step One
Name
Quantity
80 mL
Type
solvent
Reaction Step One

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